Cas no 1805354-95-3 (4-Bromo-3-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 4-Bromo-3-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1805354-95-3
• MF: C₈H₃BrF₂N₂O₂
• MW: 277.022427797318
• CID: 4860599
• Update Time: 2025-05-26

4-Bromo-3-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H3BrF2N2O2/c9-4-1-5(7(10)11)13-6(8(14)15)3(4)2-12/h1,7H,(H,14,15)
• InChI Key： FIVQZVRCZUFWJV-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C(=O)O)N=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 1.8
• Topological Polar Surface Area: 74

Additional information on 4-Bromo-3-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid

Research Brief on 4-Bromo-3-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid (CAS: 1805354-95-3)

The compound 4-Bromo-3-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid (CAS: 1805354-95-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in pharmaceutical development.

Recent studies have highlighted the role of 4-Bromo-3-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its pyridine core, coupled with the bromo and cyano substituents, offers multiple sites for further functionalization, making it a valuable building block for the development of targeted therapeutics. The difluoromethyl group, in particular, has been noted for its ability to modulate the pharmacokinetic properties of resulting drug candidates.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of this compound in the synthesis of kinase inhibitors. The team utilized 4-Bromo-3-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid as a key intermediate to develop a series of compounds with potent inhibitory activity against specific oncogenic kinases. The study reported IC50 values in the nanomolar range, underscoring the compound's potential in cancer therapy.

Another notable application of this compound lies in its use as a precursor for agrochemicals. A recent patent (WO2023056789) describes its incorporation into novel fungicides, where the difluoromethyl group enhances the compound's bioavailability and environmental stability. This dual utility in pharmaceuticals and agrochemicals highlights the broad applicability of 4-Bromo-3-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid.

From a synthetic chemistry perspective, advancements in the preparation of this compound have also been reported. A 2024 paper in Organic Process Research & Development detailed an optimized, scalable synthesis route that improves yield and reduces the use of hazardous reagents. This development is particularly significant for industrial-scale production, addressing previous challenges associated with its synthesis.

Looking ahead, researchers are exploring the potential of 4-Bromo-3-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid in the development of PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation technologies. Early-stage studies suggest that its structural features may be advantageous for designing bifunctional molecules that can selectively degrade disease-causing proteins.

In conclusion, 4-Bromo-3-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid (CAS: 1805354-95-3) represents a promising chemical entity with diverse applications in medicinal chemistry and beyond. Its unique structural attributes, coupled with recent synthetic advancements, position it as a valuable tool for researchers developing next-generation therapeutics and agrochemicals. Continued investigation into its biological activities and further optimization of its synthetic routes are expected to unlock additional opportunities in drug discovery and development.